2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide

• Molecular Formula: C15H16N2O2
• Molecular Weight: 256.3 g/mol
• IUPAC Name: 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide
• InChI: InChI=1S/C15H16N2O2/c1-11-6-5-9-16-15(11)17-14(18)10-12-7-3-4-8-13(12)19-2/h3-9H,10H2,1-2H3,(H,16,17,18)
• InChI Key: JDZLAKMOEZDJMI-UHFFFAOYSA-N
• SMILES: CC1=C(N=CC=C1)NC(=O)CC2=CC=CC=C2OC

Description

2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPAA belongs to the class of N-arylacetamides, which have been shown to possess a range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Mechanism of Action

The exact mechanism of action of 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide is not fully understood, but it is thought to act on the central nervous system by modulating the activity of neurotransmitters such as GABA and glutamate. 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has also been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide can reduce pain and inflammation in animal models, and it may have similar effects in humans. 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has also been shown to have anticonvulsant effects, suggesting that it may be useful in the treatment of epilepsy. Additionally, 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has been shown to have antioxidant properties, which may contribute to its potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide in lab experiments is that it is relatively easy to synthesize, and it is readily available. Additionally, 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has been shown to have low toxicity in animal studies, suggesting that it may be safe for use in humans. However, one limitation of using 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to design experiments to investigate its effects.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide. One area of interest is its potential use as a treatment for neuropathic pain in humans. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide and its effects on neurotransmitters and enzymes involved in inflammation. Finally, studies are needed to investigate the long-term safety and efficacy of 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide in humans.

Synthesis Methods

The synthesis of 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide involves the reaction of 2-methoxybenzoyl chloride with 3-methylpyridin-2-amine in the presence of a base such as triethylamine. The resulting product is then treated with acetic anhydride to obtain 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide. The yield of the synthesis process is typically around 50%.

Scientific Research Applications

2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is its role as a potential treatment for neuropathic pain. Studies have shown that 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has analgesic effects in animal models of neuropathic pain, and it may be effective in reducing pain in humans as well. Additionally, 2-(2-methoxyphenyl)-N-(3-methylpyridin-2-yl)acetamide has been investigated for its potential use as an anti-inflammatory agent, with studies showing that it can reduce inflammation in animal models of arthritis.